Cas no 16063-16-4 (4(1H)-Quinolinone,1-methyl-3-(methylsulfinyl)-)
16063-16-4 structure
Product Name:4(1H)-Quinolinone,1-methyl-3-(methylsulfinyl)-
CAS No:16063-16-4
MF:C11H11NO2S
MW:221.275541543961
CID:183298
PubChem ID:319869
Update Time:2025-04-19
4(1H)-Quinolinone,1-methyl-3-(methylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Quinolinone,1-methyl-3-(methylsulfinyl)-
- 1-methyl-3-methylsulfinylquinolin-4-one
- 1-methyl-1,4-dihydro-4-oxo-3-methylsulfinylquinoline
- 1-Methyl-3-(methylsulfinyl)-4(1H)-chinolinon
- 1-Methyl-3-methylsulfinyl-1H-chinolinon-(4)
- 1-methyl-3-methylsulfinyl-4(1H)-quinolinone
- 1-methyl-3-methylsulphinyl-4-quinolone
- 3-methanesulfinyl-1-methyl-1H-quinolin-4-one
- AC1L812X
- NSC265520
- SureCN6050620
- 16063-16-4
- NSC-265520
- DTXSID80313009
- SCHEMBL6050620
- 3-(Methanesulfinyl)-1-methylquinolin-4(1H)-one
-
- Inchi: 1S/C11H11NO2S/c1-12-7-10(15(2)14)11(13)8-5-3-4-6-9(8)12/h3-7H,1-2H3
- InChI Key: UZWAHQKAIZUPJV-UHFFFAOYSA-N
- SMILES: S(C)(C1=CN(C)C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 221.05113
- Monoisotopic Mass: 221.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.6Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 400.5°Cat760mmHg
- Flash Point: 196°C
- Refractive Index: 1.676
- PSA: 37.38
- LogP: 2.14160
4(1H)-Quinolinone,1-methyl-3-(methylsulfinyl)- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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